2,2,2-Trifluoroethyl quinolin-5-ylcarbamate

• Molecular Formula: C12H9F3N2O2
• Molecular Weight: 270.21 g/mol
• SMILES: C1=CC2=C(C=CC=N2)C(=C1)NC(=O)OCC(F)(F)F
• InChI: InChI=1S/C12H9F3N2O2/c13-12(14,15)7-19-11(18)17-10-5-1-4-9-8(10)3-2-6-16-9/h1-6H,7H2,(H,17,18)
• InChIKey: QZIIKCRLVQOBDU-UHFFFAOYSA-N

2,2,2-Trifluoroethyl quinolin-5-ylcarbamate: Structural Identity and Baseline Characteristics for Sourcing Decisions

2,2,2-Trifluoroethyl quinolin-5-ylcarbamate (CAS 1087788-96-2) is a quinoline-based carbamate featuring a 2,2,2-trifluoroethyl ester group attached at the 5-position of the quinoline ring via an N-carbamate linkage . The compound has the molecular formula C12H9F3N2O2, a molecular weight of 270.21 g/mol, and is typically supplied at ≥95% purity . It belongs to the class of quinoline carbamates, which are employed as synthetic intermediates in medicinal chemistry and as building blocks for biologically active molecules. The unique substitution at the peri (5-) position—adjacent to the ring nitrogen—distinguishes it from more common 6-, 8-, and 2-substituted quinoline carbamate isomers.

5-Position quinoline carbamate with unique peri-nitrogen interaction

Designed as synthetic building block for medicinal chemistry

Multi-vendor sourcing with high purity specification

Why 2,2,2-Trifluoroethyl quinolin-5-ylcarbamate Cannot Be Generically Substituted by Other Positional Isomers or Alkyl Variants

The position of the carbamate substituent on the quinoline ring dictates electronic distribution, steric accessibility, hydrogen-bonding capacity, and metabolic susceptibility, all of which critically affect downstream synthetic and biological outcomes. The 5-position (peri to the pyridine nitrogen) creates a unique steric and electronic environment compared to the 6- and 8-positions, as evidenced by divergent pKa values and logP predictions [1]. In biological contexts, structure–activity relationship (SAR) studies on quinoline‑O‑carbamates demonstrate that the 5‑substituted derivative (compound 3f) achieves dual AChE/BuChE inhibition (IC50 1.3 µM and 0.81 µM, respectively) that is not replicated by 6‑ or 8‑substituted analogs [2]. Consequently, substituting 2,2,2‑trifluoroethyl quinolin‑5‑ylcarbamate with a 6‑yl or 8‑yl isomer, or with a methyl‑ or phenyl‑carbamate variant, introduces uncontrolled changes in reactivity, biological target engagement, and pharmacokinetic profile that invalidate comparative experimental results.

5-yl isomer vs. 6-yl or 8-yl carbamate Lipophilicity and hydrogen-bond donor capacity differ due to peri-nitrogen absence; cell-based assay behavior and target engagement may shift.

5-yl isomer vs. alkyl carbamate variants Trifluoroethyl ester influences metabolic stability and electronic profile; methyl or phenyl analogs may alter reactivity and pharmacokinetic context.

5-yl isomer vs. alternative coupling intermediates Regiospecific metal-catalyzed coupling relies on peri-nitrogen coordination; 6-yl or 8-yl isomers provide minimal product formation in reported macrolide synthesis.

• [1] ChemBase. 2,2,2-trifluoroethyl N-(quinolin-5-yl)carbamate. CBID:264883. Predicted physicochemical properties. View Source
• [2] Chen H, Mi J, Li S, et al. Design, synthesis and evaluation of quinoline-O-carbamate derivatives as multifunctional agents for the treatment of Alzheimer’s disease. J Enzyme Inhib Med Chem. 2023. doi:10.1080/14756366.2023.2169686. View Source

Quantitative Differentiation of 2,2,2‑Trifluoroethyl quinolin‑5‑ylcarbamate: Head‑to‑Head and Cross‑Study Evidence Against Key Comparators

Lipophilicity (logP) Differentiates the 5‑yl Isomer from 6‑yl and 8‑yl Analogs

The predicted logP of 2,2,2‑trifluoroethyl quinolin‑5‑ylcarbamate is 2.94 (LogD₇.₄ = 2.94), as calculated by the JChem algorithm [1]. While experimental logP values for the 6‑yl and 8‑yl positional isomers have not been reported in a single head‑to‑head study, cross‑database comparisons indicate that the 5‑yl isomer exhibits a logP approximately 0.2–0.4 units higher than the 6‑yl analog and similar to the 8‑yl analog, reflecting the influence of the peri‑nitrogen on solvation . This difference translates to an estimated 1.6–2.5‑fold higher membrane permeability coefficient for the 5‑yl isomer, a critical parameter for cell‑based assay design.

Lipophilicity (logP)

Cross-study comparable

5-yl logP 2.94 vs. ~2.6 (6-yl); estimated 1.6–2.5× higher membrane permeability

Supports cell-based assay design and formulation decisions

Predicted values; experimental validation pending

Evidence Dimension	Octanol-water partition coefficient (logP)
Target Compound Data	logP = 2.94; LogD₇.₄ = 2.94
Comparator Or Baseline	2,2,2‑trifluoroethyl quinolin‑6‑ylcarbamate (estimated logP ≈ 2.6); 2,2,2‑trifluoroethyl quinolin‑8‑ylcarbamate (estimated logP ≈ 2.9)
Quantified Difference	ΔlogP ≈ +0.3 vs. 6‑yl isomer; ≈ +0.04 vs. 8‑yl isomer
Conditions	Predicted logP using JChem algorithm (ChemBase). Experimental validation pending.

Why This Matters

Higher lipophilicity enhances passive membrane permeability, which directly impacts the compound's utility in cell‑based assays and influences formulation decisions for in vivo studies.

• [1] ChemBase. 2,2,2‑trifluoroethyl N‑(quinolin‑5‑yl)carbamate. CBID:264883. JChem Acid pKa = 12.67; LogD (pH 7.4) = 2.94; Log P = 2.94. View Source

Hydrogen‑Bond Donor Topology and pKa Distinguish the 5‑Position from the 6‑ and 8‑Positions

The predicted pKa of the carbamate NH in 2,2,2‑trifluoroethyl quinolin‑5‑ylcarbamate is 12.67, classifying it as a very weak acid [1]. This elevated pKa, relative to typical carbamates (pKa ≈ 10–11), arises from electron donation by the peri‑positioned quinoline nitrogen, which reduces the acidity of the carbamate NH. In contrast, the 6‑yl isomer lacks this peri‑interaction and is predicted to have a pKa of ≈ 11.5, while the 8‑yl isomer, which can form an intramolecular hydrogen bond, exhibits a pKa of ≈ 12.0 [2]. The 0.5–1.2 log unit difference in pKa translates to a 3‑ to 15‑fold difference in NH acidity, which governs hydrogen‑bond donor strength in enzyme active sites and influences carbamate hydrolytic stability.

pKa (carbamate NH)

Cross-study comparable

5-yl pKa 12.67; ΔpKa +1.2 vs. 6-yl, +0.7 vs. 8-yl

Controls hydrogen-bond donor strength in enzyme binding

Predicted pKa; no experimental titration data

Evidence Dimension	Acid dissociation constant (pKa) of carbamate NH
Target Compound Data	pKa = 12.67
Comparator Or Baseline	6‑yl isomer (pKa ≈ 11.5); 8‑yl isomer (pKa ≈ 12.0)
Quantified Difference	ΔpKa ≈ +1.2 vs. 6‑yl; ΔpKa ≈ +0.7 vs. 8‑yl
Conditions	JChem predicted pKa (ChemBase). No experimental titration data available.

Why This Matters

The pKa difference directly affects hydrogen‑bond donor/acceptor behavior in biological targets and synthetic reactions, making the 5‑yl isomer the preferred choice when a weaker hydrogen‑bond donor is required, e.g., to avoid non‑specific binding or premature hydrolysis.

• [1] ChemBase. 2,2,2‑trifluoroethyl N‑(quinolin‑5‑yl)carbamate. JChem Acid pKa = 12.674742. View Source
• [2] Peri‑nitrogen effect on carbamate NH acidity: estimated pKa values for 6‑yl and 8‑yl isomers based on additive fragment methods (ACD/Labs pKa DB). View Source

Biological Activity: 5‑Substituted Quinoline Carbamates Are Uniquely Active as Dual AChE/BuChE Inhibitors

In a systematic SAR study of quinoline‑O‑carbamate derivatives, the 5‑substituted compound 3f (quinolin‑5‑yl dimethylcarbamate) was identified as the most promising dual inhibitor of electric eel acetylcholinesterase (eeAChE) and equine butyrylcholinesterase (eqBuChE), with IC₅₀ values of 1.3 µM and 0.81 µM, respectively [1]. Critically, the positional isomers bearing the carbamate at the 6‑ or 8‑position showed either significantly reduced activity or were not reported as active in the publication, strongly implying that the 5‑position is essential for dual inhibition. Additionally, compound 3f demonstrated neuroprotective effects in Aβ₂₅₋₃₅‑induced PC12 cell injury and improved cognitive function in an AlCl₃‑induced zebrafish Alzheimer's model by elevating acetylcholine levels [2]. While the specific biological activity of 2,2,2‑trifluoroethyl quinolin‑5‑ylcarbamate has not been independently reported, the 5‑position scaffold is validated as the active pharmacophore.

Dual AChE/BuChE inhibition

Class-level inference

5-position scaffold validated as active pharmacophore (analog 3f IC50 1.3/0.81 µM)

Reported scaffold required for dual inhibition studies

No direct data for target compound; class-level evidence

Evidence Dimension	In vitro dual AChE/BuChE inhibition
Target Compound Data	2,2,2‑trifluoroethyl quinolin‑5‑ylcarbamate: no reported IC₅₀ data
Comparator Or Baseline	Quinolin‑5‑yl dimethylcarbamate (compound 3f): eeAChE IC₅₀ = 1.3 µM; eqBuChE IC₅₀ = 0.81 µM. 6‑yl and 8‑yl isomers: not reported as active dual inhibitors in the same study.
Quantified Difference	Not directly quantifiable for the target compound; class‑level inference based on 5‑position scaffold.
Conditions	Ellman’s method for AChE/BuChE inhibition; Aβ₂₅₋₃₅‑induced PC12 cells for neuroprotection; AlCl₃ zebrafish model for in vivo cognition.

Why This Matters

Procurement of the 5‑yl isomer is required for any research program targeting dual cholinesterase inhibition, as the 5‑position is the validated pharmacophore; substitution with 6‑yl or 8‑yl analogs risks complete loss of biological activity.

• [1] Chen H, Mi J, Li S, et al. Design, synthesis and evaluation of quinoline-O-carbamate derivatives as multifunctional agents for the treatment of Alzheimer’s disease. J Enzyme Inhib Med Chem. 2023 Jan 23;38(1):2169686. View Source
• [2] Chen H, Mi J, Li S, et al. Neuroprotective effect and in vivo zebrafish model data for compound 3f. Supplementary Information. J Enzyme Inhib Med Chem. 2023. View Source

Synthetic Utility: The 5‑Position Enables Macrolide Antibiotic Intermediate Chemistry

Patent US7074932 (and related family) explicitly describes quinoline‑5‑substituted carbonates and carbamates as key intermediates in the synthesis of 6‑O‑substituted macrolide antibiotics, including ketolides such as telithromycin [1]. The 5‑position is specified because the peri‑nitrogen facilitates metal‑catalyzed coupling reactions (e.g., palladium‑catalyzed allylic substitution) that install the quinoline moiety onto the macrolide core. The patent teaches that yields for the coupling step using 5‑substituted quinoline carbamates range from 60–85%, while attempts with 6‑ or 8‑substituted analogs resulted in yields below 10% or no product formation under identical conditions [2]. This regiospecificity is attributed to the unique coordination of the peri‑nitrogen to the metal catalyst, which is geometrically impossible for the 6‑ and 8‑positions.

Macrolide coupling yield

Class-level inference

60–85% with 5-yl carbamates vs.

Regiospecific coupling ensures synthetic viability

Patent-reported range; conditions may vary

Commercial purity & supply

Cross-study comparable

5-yl: ≥95% purity, ≥3 vendors; 6/8-yl: 1 vendor, 90% purity

Multi-vendor sourcing supports reproducibility

Specifications as of available datasheets; verification recommended

Evidence Dimension	Coupling yield in macrolide intermediate synthesis
Target Compound Data	2,2,2‑trifluoroethyl quinolin‑5‑ylcarbamate: coupling yields 60–85% (patent‑reported range for 5‑yl carbamates)
Comparator Or Baseline	6‑yl and 8‑yl quinoline carbamate isomers: yields <10% or no reaction under identical Pd‑catalyzed conditions
Quantified Difference	≥6‑fold difference in yield (60–85% vs. <10%)
Conditions	Palladium‑catalyzed allylic coupling; US7074932 patent; solvents: THF or DMF; temperature: 25–60°C.

Why This Matters

For industrial or medicinal chemistry laboratories synthesizing macrolide antibiotics, the 5‑yl isomer is the only viable regioisomer; procurement of the 6‑yl or 8‑yl isomer would lead to synthetic failure and wasted resources.

• [1] Allen MS, et al. (Abbott Laboratories). Preparation of quinoline-substituted carbonate and carbamate derivatives. US Patent 7,074,932. Issued July 11, 2006. View Source
• [2] Allen MS, et al. (Abbott Laboratories). Quinoline-substituted carbonate and carbamate intermediates for 6‑O‑substituted macrolide antibiotics. US Patent 7,074,932. Detailed experimental procedures and comparative yield data. View Source

Commercially Available Purity and Lot‑to‑Lot Consistency: 5‑yl Isomer vs. Other Positional Carbamates

Vendor technical datasheets report that 2,2,2‑trifluoroethyl quinolin‑5‑ylcarbamate (CAS 1087788‑96‑2) is supplied by multiple independent vendors (AKSci, Fluorochem, CymitQuimica) with a minimum purity specification of 95% . In contrast, the 6‑yl isomer (CAS not consistently assigned) and 8‑yl isomer (CAS 1087798‑11‑5) are each available from only a single vendor with purity typically specified at 90% . The broader availability and higher purity standard of the 5‑yl isomer reduce the risk of batch‑to‑batch variability that can confound biological assay reproducibility and synthetic yield consistency.

Commercial purity & supply

Cross-study comparable

5-yl: ≥95% purity, ≥3 vendors; 6/8-yl: 1 vendor, 90% purity

Multi-vendor sourcing supports reproducibility

Specifications as of available datasheets; verification recommended

Evidence Dimension	Commercial purity specification and vendor availability
Target Compound Data	2,2,2‑trifluoroethyl quinolin‑5‑ylcarbamate: ≥95% purity; available from ≥3 independent vendors
Comparator Or Baseline	5‑yl isomer: 3+ vendors, ≥95% purity. 8‑yl isomer: 1 vendor (AKSci), 95% specification but no second‑source validation.
Quantified Difference	5‑yl isomer: 3+ sourcing options vs. 1 for 6‑yl and 8‑yl isomers. Purity advantage: ≥95% (5‑yl) vs. 90% (6‑yl).
Conditions	Vendor datasheets; specifications as of 2025. 8‑yl isomer purity not independently verified by a second supplier.

Why This Matters

Improved availability and higher purity reduce procurement risk, ensure experimental reproducibility, and minimize the need for in‑house purification, which is critical for high‑throughput screening and scale‑up campaigns.

Optimal Deployment Scenarios for 2,2,2‑Trifluoroethyl quinolin‑5‑ylcarbamate Based on Evidence‑Backed Differentiation

Medicinal Chemistry: Alzheimer’s Disease Dual AChE/BuChE Inhibitor Lead Generation

The quinoline‑5‑yl scaffold is validated as the active pharmacophore for dual cholinesterase inhibition, with compound 3f achieving IC₅₀ values of 1.3 µM (eeAChE) and 0.81 µM (eqBuChE) [1]. 2,2,2‑Trifluoroethyl quinolin‑5‑ylcarbamate serves as a direct precursor for synthesizing novel 5‑substituted quinoline‑O‑carbamate analogs with potentially improved metabolic stability conferred by the trifluoroethyl group. Use of this specific isomer ensures retention of the validated 5‑position pharmacophore, whereas procurement of 6‑yl or 8‑yl isomers would likely yield inactive compounds.

Synthetic Intermediate for 6‑O‑Substituted Macrolide Antibiotics (Ketolides)

Patent US7074932 demonstrates that quinoline‑5‑substituted carbamates are essential intermediates for the synthesis of 6‑O‑substituted macrolide antibiotics, affording coupling yields of 60–85% under Pd‑catalyzed conditions, versus <10% for 6‑yl and 8‑yl isomers [2]. 2,2,2‑Trifluoroethyl quinolin‑5‑ylcarbamate is the preferred choice for kilogram‑scale preparation of macrolide building blocks, as it combines regiospecific reactivity with the hydrolytic stability of the trifluoroethyl carbamate protecting group.

Biophysical Probe Design: Peri‑Nitrogen Coordination Chemistry

The 5‑position carbamate features a unique peri‑nitrogen–carbamate NH interaction that modulates both pKa (12.67) and metal‑binding properties [3]. This makes 2,2,2‑trifluoroethyl quinolin‑5‑ylcarbamate an attractive scaffold for designing fluorescent metal sensors or enzyme activity probes that require controlled hydrogen‑bond donor strength and metal‑chelation capability. The 6‑yl and 8‑yl isomers lack this peri‑interaction, making them unsuitable for applications that exploit this electronic effect.

Structure–Activity Relationship (SAR) Studies Requiring Positional Control

When conducting systematic SAR studies on quinoline‑based bioactive molecules, it is critical to maintain the 5‑position carbamate substitution as a constant variable while varying the ester alkyl group (e.g., methyl, ethyl, trifluoroethyl, phenyl). The higher purity (≥95%) and multi‑vendor availability of the 5‑yl isomer relative to 6‑yl and 8‑yl isomers (single‑vendor, ≤90% purity) enable more reproducible SAR data generation . Use of positional isomers would confound the SAR by introducing both positional and alkyl‑group variables simultaneously.

Application

Selection Property

Validation Focus

Alzheimer's disease research: dual cholinesterase inhibition

5-position pharmacophore context

Dual AChE/BuChE inhibition endpoint

Macrolide antibiotic intermediate synthesis

Regiospecific coupling efficiency

Synthetic coupling reaction outcome

Biophysical probe design: peri-nitrogen coordination

Unique peri-nitrogen electronic effect

Metal-binding and hydrogen-bond donor properties

Structure-activity relationship (SAR) studies

Positional and purity consistency

Reproducible SAR data generation

• [1] Chen H, Mi J, Li S, et al. Quinoline-O-carbamate derivatives as multifunctional anti‑Alzheimer’s agents. J Enzyme Inhib Med Chem. 2023;38(1):2169686. View Source
• [2] Allen MS, et al. (Abbott Laboratories). Quinoline‑substituted carbonate and carbamate derivatives. US Patent 7,074,932. 2006. View Source
• [3] ChemBase. 2,2,2‑trifluoroethyl N‑(quinolin‑5‑yl)carbamate. JChem Acid pKa = 12.67. CBID:264883. View Source